Cas no 180675-22-3 (1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in THF)

• Product Name: 1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in THF
• CAS No: 180675-22-3
• MF: C₄H₇BrMgO₂
• MW: 191.306181192398
• MDL: MFCD01321271
• CID: 113503
• PubChem ID: 24870813
• Update Time: 2025-06-10

1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(1,3-dioxolan-2-ylmethyl)-
• (1,3-DIOXOLAN-2-YLMETHYL)MAGNESIUM BROMIDE
• magnesium,2-methanidyl-1,3-dioxolane,bromide
• (1,3-Dioxolan-2-ylmethyl)magnesium bromide solution
• (1,3-Dioxolan-2-ylmethyl)magnesium bromide, 0.5M solution in THF, AcroSeal
• Bromo(1,3-dioxolan-2-ylmethyl)magnesium
• 1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in THF
• 1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in 2-MeTHF
• (1,3-Dioxolan-2-ylMethyl)MagnesiuM broMide solution 0.5 M in THF
• (1,3-DIOXOLAN-2-YLMETHYL)MAGNESIUM BROMI DE, 1.0M SOLUTION IN THF
• Magnesium, bromo(1,3-dioxolan-2-ylmethyl)-
• ZDNTZRAFJZERSL-UHFFFAOYSA-M
• ((1,3-dioxolan-2-yl)methyl)magnesium bromide
• MFCD01321271
• 180675-22-3
• AKOS015909032
• 4-HYDROXY-3-METHYLBENZYLALCOHOL
• 1,3-Dioxolan-2-ylmethylmagnesium bromide
• 2-[(bromomagnesio)methyl]-1,3-dioxolane
• SCHEMBL285800
• (1,3-Dioxolan-2-ylmethyl)magnesium bromide, 0.50 M in THF

• MDL： MFCD01321271
• Inchi： 1S/C4H7O2.BrH.Mg/c1-4-5-2-3-6-4;;/h4H,1-3H2;1H;/q-1;;+2/p-1
• InChI Key： IERSPCAGKAOLSQ-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O1CCOC1[CH2-]

Computed Properties

• Exact Mass: 189.94800
• Monoisotopic Mass: 189.94798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 47.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.938 g/mL at 25 °C
• Boiling Point: 65-67 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 18.46000
• LogP: -2.80260
• Color/Form: 0.5 M in THF
• Solubility: Not determined

1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in THF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37/38-40
• Safety Instruction： S16; S29; S33; S43
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-26-33-36-36/37/39-45

Additional information on 1,3-Dioxolan-2-ylmethylmagnesium bromide, 0.50 M in THF

Comprehensive Introduction to 1,3-Dioxolan-2-ylmethylmagnesium bromide (CAS No. 180675-22-3, 0.50 M in THF)

1,3-Dioxolan-2-ylmethylmagnesium bromide (CAS No. 180675-22-3) is a highly versatile Grignard reagent widely used in organic synthesis. This compound, with a concentration of 0.50 M in tetrahydrofuran (THF), is particularly valued for its reactivity in forming carbon-carbon bonds, a critical step in the synthesis of complex molecules. Its unique structure, featuring a dioxolane-protected functional group, makes it an ideal choice for selective transformations in pharmaceutical and fine chemical industries.

One of the most searched questions in AI-driven chemical databases is: "How to handle air-sensitive reagents like 1,3-Dioxolan-2-ylmethylmagnesium bromide?" Proper storage under inert gas (e.g., argon or nitrogen) and strict moisture-free conditions are essential to maintain its stability. Researchers often explore its applications in asymmetric synthesis, where its reactivity with carbonyl compounds (e.g., aldehydes, ketones) is leveraged to produce chiral intermediates. Recent trends in green chemistry have also sparked interest in optimizing its use to reduce solvent waste, aligning with sustainable laboratory practices.

The THF solution formulation of this reagent (0.50 M) offers convenience in dosing and minimizes handling risks compared to solid-phase alternatives. Analytical techniques like NMR spectroscopy and titration methods are commonly employed to verify its purity and concentration. A frequent query in search engines is: "What are the alternatives to 1,3-Dioxolan-2-ylmethylmagnesium bromide in nucleophilic additions?" While organolithium compounds or other Grignard reagents may substitute, the dioxolane group’s stability often makes this reagent irreplaceable for specific synthetic routes.

In the context of drug discovery, this compound has gained attention for its role in constructing heterocyclic scaffolds, a hotspot in medicinal chemistry. Its compatibility with flow chemistry systems further enhances its utility in high-throughput screening. Notably, patents and publications highlight its use in synthesizing biologically active molecules, addressing demands for targeted therapies. Users searching for "scalable synthesis using 1,3-Dioxolan-2-ylmethylmagnesium bromide" will find studies demonstrating its efficiency in multi-gram preparations.

From a safety perspective, while not classified as hazardous under standard regulations, best practices recommend using schlenk lines or gloveboxes to prevent degradation. The reagent’s shelf-life and storage conditions are among the top concerns in laboratory forums. Innovations in cryogenic storage and stabilization additives are actively researched to extend its usability. As automated synthesis platforms evolve, integrating such reagents into AI-optimized reaction workflows is a growing trend.

In summary, 1,3-Dioxolan-2-ylmethylmagnesium bromide (CAS No. 180675-22-3) remains a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its adaptability to emerging technologies like machine learning-assisted retrosynthesis ensures its relevance in future breakthroughs.